Cas no 66419-61-2 (3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione)

• Product Name: 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione
• CAS No: 66419-61-2
• MF: C₅H₁₁NO₃S
• MW: 165.210740327835
• MDL: MFCD00462591
• CID: 1071295
• PubChem ID: 2772269
• Update Time: 2025-05-19

3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 4-Methylamino-1,1-dioxo-tetrahydro-1lambda*6*-thiophen-3-ol
• 4-(methylamino)-1,1-dioxothiolan-3-ol
• 4-METHYLAMINO-1,1-DIOXO-TETRAHYDRO-THIOPHEN-3-OL
• 3-Methylamino-4-hydroxy-sulfolan
• 4-Methylamino-3-hydroxy-tetrahydro-thiophen-1,1-dioxid
• 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione
• AKOS016039442
• 4-(methylamino)tetrahydrothiophene-3-ol 1,1-dioxide
• Benzeneacetic acid, 2,3,4,6-tetramethyl-
• EN300-307261
• Oprea1_718250
• MFCD00462591
• 3-hydroxy-4-(methylamino)-1
• 66419-61-2
• 3-Hydroxy-4-(methylamino)tetrahydrothiophene 1,1-dioxide
• AKOS000269493
• 3-Hydroxy-4-(methylamino)tetrahydrothiophene1,1-dioxide
• 3-Hydroxy-4-methylaminotetrahydrothiophene,1,1-dioxide
• 3-hydroxy-4-(methylamino)-1??-thiolane-1,1-dione
• 4-methylamino-1,1-dioxo-tetrahydro-1lambda6-thiophen-3-ol
• F1294-0078
• CS-0301428
• 3-hydroxy-4-methylaminotetrahydrothiophene, 1,1-dioxide
• Oprea1_513023
• E?-thiolane-1,1-dione
• FT-0677013
• VS-02676
• DTXSID70378203
• 4-methylamino-1,1-dioxo-tetrahydro-1-thiophen-3-ol
• STK587738
• BBL010781

• MDL： MFCD00462591
• Inchi： 1S/C5H11NO3S/c1-6-4-2-10(8,9)3-5(4)7/h4-7H,2-3H2,1H3
• InChI Key： AZDGOTPNJUNJNK-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)NC)O)(=O)=O

Computed Properties

• Exact Mass: 165.04600
• Monoisotopic Mass: 165.046
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 74.8A^2
• XLogP3: -1.6

Experimental Properties

• Density: 1.38
• Boiling Point: 402.8°C at 760 mmHg
• Flash Point: 197.4°C
• Refractive Index: 1.533
• PSA: 74.78000
• LogP: -0.16460

3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes Thiolanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiolanes

Additional information on 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione

3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione (CAS No. 66419-61-2): A Comprehensive Overview of Its Properties and Applications

The compound 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione, with the CAS No. 66419-61-2, is a specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique molecular structure, characterized by a thiolane ring and functional groups like hydroxy and methylamino, makes it a subject of interest for drug development and metabolic studies. This article delves into its properties, synthesis, and potential applications, while addressing common queries and trends in the field.

One of the key features of 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione is its role as a sulfone derivative, which is pivotal in medicinal chemistry. Sulfones are known for their bioactivity, particularly in anti-inflammatory and antimicrobial contexts. Researchers are increasingly exploring this compound for its potential in designing novel therapeutics, especially in the era of antibiotic resistance—a hot topic in global health discussions. The hydroxy and methylamino groups further enhance its reactivity, enabling interactions with biological targets.

In recent years, the demand for sulfur-containing compounds like 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione has surged due to their versatility in drug design. Search engine analytics reveal that terms such as "sulfone-based drugs" and "thiolane derivatives in medicine" are frequently queried, reflecting growing interest. This compound’s potential as a building block for small-molecule inhibitors is another area of focus, aligning with the rise of personalized medicine and targeted therapies.

Synthesis of CAS No. 66419-61-2 typically involves multi-step organic reactions, including oxidation and functional group modifications. Advanced techniques like HPLC and NMR spectroscopy are employed for purification and characterization, ensuring high purity for research applications. The compound’s stability under various conditions is also a critical factor, as it influences its shelf life and usability in laboratory settings.

Beyond pharmaceuticals, 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione has potential applications in agrochemicals and material science. Its sulfur-rich structure could contribute to the development of eco-friendly pesticides or functional materials with unique electronic properties. This aligns with the broader trend of sustainable chemistry, a topic frequently searched by academics and industry professionals alike.

In conclusion, 3-hydroxy-4-(methylamino)-1lambda6-thiolane-1,1-dione (CAS No. 66419-61-2) represents a promising compound with multifaceted applications. Its relevance to cutting-edge research areas—such as drug discovery, sustainability, and advanced materials—ensures its continued importance in scientific discourse. By addressing common search queries and integrating current trends, this overview aims to provide a valuable resource for researchers and enthusiasts.